5-(4-tert-Butyl-phenyl)-4-(2-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 3-(4-tert-butylphenyl)-4-(2-chlorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H18ClN3S/c1-18(2,3)13-10-8-12(9-11-13)16-20-21-17(23)22(16)15-7-5-4-6-14(15)19/h4-11H,1-3H3,(H,21,23)
• InChI Key: WNEDDPDCTLGSCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2C3=CC=CC=C3Cl
• Molecular Formula: C18H18ClN3S
• Molecular Weight: 343.9 g/mol
• CAS No.: 748793-35-3

Description

5-(4-tert-Butyl-phenyl)-4-(2-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol is a useful research compound. Its molecular formula is C18H18ClN3S and its molecular weight is 343.87. The purity is usually 95%.
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Scientific Research Applications

1. Chemistry and Biological Activity

5-(4-tert-Butyl-phenyl)-4-(2-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol and its derivatives have attracted interest due to their broad spectrum of biological activity, including antiviral, anti-inflammatory, anti-tubercular, antimicrobial, antioxidant, and anti-cancer activities, combined with low toxicity. This makes them promising for researching chemical structure and biological activity, and for the purposeful search of biologically active substances (Aksyonova-Seliuk et al., 2018).

2. Synthesis and Structural Features

The synthesis of new compounds from derivatives of 4-amino-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazoles-3-thiol has been achieved. These compounds are crystalline, odorless, insoluble in water, and soluble in organic solvents. The melting temperature and structure of these compounds were confirmed using 1H-NMR spectroscopy and gas chromatography-mass spectrometry, highlighting their potential for further biological studies (Aksyonova-Seliuk et al., 2018).

3. Antimicrobial and Antifungal Activity

1,2,4-triazole derivatives show high antimicrobial and antifungal effects while remaining low-toxic compounds. The study of 3-(2-bromophenyl)-5-(alkylthio)-4-phenyl-4H-1,2,4-triazoles revealed that the antimicrobial effect increases with the length of the carbon radical in the molecule, providing insights into the relationship between chemical structure and biological activity (Safonov & Panasenko, 2022).

4. Corrosion Inhibition

These compounds have also been studied for their potential as corrosion inhibitors. The influence of some fatty acid triazoles on the corrosion of mild steel in acidic environments was investigated, revealing that they act as mixed-type inhibitors and inhibit corrosion by blocking the active sites of the metal (Quraishi & Jamal, 2002).